Cas no 477297-21-5 ((2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile
• CAS No: 477297-21-5
• MF: C₂₄H₁₅F₂N₃S
• MW: 415.457810640335
• CID: 6093103
• PubChem ID: 16800875
• Update Time: 2025-11-03

(2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile
• (Z)-2-(4-([1,1-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-[1,1'-biphenyl]-4-yl-α-[[(2,4-difluorophenyl)amino]methylene]-
• 477297-21-5
• (2Z)-2-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-[(2,4-difluorophenyl)amino]prop-2-enenitrile
• AKOS024601079
• (Z)-3-(2,4-difluoroanilino)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile
• F0837-0364

• Inchi： 1S/C24H15F2N3S/c25-20-10-11-22(21(26)12-20)28-14-19(13-27)24-29-23(15-30-24)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-12,14-15,28H/b19-14-
• InChI Key： KJBLHNJMNDOBRH-RGEXLXHISA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C3=CC=CC=C3)C=C2)=CS1)=C/NC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 415.09547499g/mol
• Monoisotopic Mass: 415.09547499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 583.7±60.0 °C(Predicted)
• pka: -1.42±0.10(Predicted)

Additional information on (2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile

(2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile: A Comprehensive Overview

The compound with CAS No 477297-21-5, known as (2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Key structural elements of this compound include a thiazole ring system, a biphenyl group, and a cyano group attached to a propenamide backbone. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The biphenyl group introduces aromaticity and enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

Recent studies have highlighted the importance of thiazole-based compounds in medicinal chemistry. Researchers have demonstrated that such molecules can act as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the biphenyl group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and better purity.

One of the most exciting developments involving this compound is its application in organic electronics. The molecule's ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the fabrication of high-performance organic field-effect transistors (OFETs). Studies have shown that films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in flexible electronics and wearable devices.

Furthermore, the cyano group attached to the propenamide backbone contributes to the molecule's polarizability and ability to form hydrogen bonds. These properties are crucial for applications in polymer chemistry, where this compound can serve as a building block for synthesizing functional polymers with tailored mechanical and thermal properties.

In conclusion, (2Z)-2-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-3-(2,4-difluorophenyl)aminoprop-2-enenitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.